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Compound of Interest

Compound Name: C.I. Pigment Red 104

Cat. No.: B3228590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 77605, identified by CAS number 12656-85-8, is an inorganic pigment commonly known as

Pigment Red 104 or Molybdate Orange.[1][2][3] It is a solid solution of lead chromate (PbCrO₄),

lead molybdate (PbMoO₄), and lead sulfate (PbSO₄).[1][2][4] The precise ratio of these

components can be varied to produce a range of hues from orange to red.[1] This pigment is

characterized by its bright color, high tinting strength, and strong hiding power.[1][2][5]

This technical guide provides a comprehensive overview of the properties, synthesis, and

quality control of C.I. 77605. It is intended for researchers and professionals who require

detailed technical information on this compound. Given its composition, it is crucial to note that

this substance is a confirmed carcinogen, toxic by ingestion and inhalation, and poses a

significant environmental hazard.[6][7][8] Therefore, all handling and disposal must be

conducted with strict adherence to safety protocols.

Chemical and Physical Properties
The chemical and physical properties of C.I. 77605 are summarized in the tables below. These

properties can vary depending on the specific composition and surface treatment of the

pigment.

Table 1: General and Chemical Properties
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Property Value Source(s)

Common Names
Pigment Red 104, Molybdate

Orange, Chrome Vermilion
[2][4][6]

CAS Number 12656-85-8 [1][4]

C.I. Number 77605 [1][4]

EINECS Number 235-759-9 [4]

Molecular Formula
A solid solution of PbCrO₄,

PbMoO₄, and PbSO₄
[1][4]

Appearance
Fine, dark-orange or light-red

powder
[4][7]

Water Solubility 10-69.3 µg/L at 20°C [1][4]

Table 2: Physical and Performance Properties
Property Value Source(s)

Density 5.4 - 6.34 g/cm³ [1]

Oil Absorption 15 - 40 g/100g [1]

Particle Size 0.1 - 1.0 µm [1]

Heat Resistance ~200 - 220°C [4][9]

Light Fastness (1-8 scale) 7-8 [4]

Acid Resistance (1-5 scale) 2-3 (Poor to Moderate) [4][5]

Alkali Resistance (1-5 scale) 2-3 (Poor to Moderate) [4][5]

Water Resistance (1-5 scale) 5 (Excellent) [5]

Solvent Resistance (1-5 scale) 5 (Excellent) [5]

Experimental Protocols
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The following sections detail generalized experimental procedures for the synthesis and

surface treatment of C.I. 77605, based on information from patents and technical literature.

These are representative protocols and may require optimization for specific applications.

Synthesis by Co-precipitation
The primary method for synthesizing Pigment Red 104 is through the co-precipitation of lead

chromate, lead molybdate, and lead sulfate from aqueous solutions.

3.1.1 Materials and Reagents:

Lead Nitrate (Pb(NO₃)₂)

Sodium Dichromate (Na₂Cr₂O₇·2H₂O)

Sodium Molybdate (Na₂MoO₄)

Sodium Sulfate (Na₂SO₄)

Sodium Hydroxide (NaOH)

Deionized Water

3.1.2 Equipment:

Glass reaction vessel with agitation

Separate tanks for preparing reactant solutions

Pumps for controlled addition of solutions

pH meter

Filtration apparatus

Drying oven

3.1.3 Procedure:
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Preparation of Lead Solution: Dissolve a stoichiometric amount of lead nitrate in deionized

water in a dedicated tank. Adjust the pH to approximately 3.0-4.0.

Preparation of Chromate-Molybdate-Sulfate Solution: In a separate tank, dissolve sodium

dichromate, sodium molybdate, and sodium sulfate in deionized water. Adjust the pH to

approximately 7.0-9.5 with sodium hydroxide to convert dichromate to chromate.

Precipitation: Heat the lead solution to a controlled temperature (e.g., 20-40°C). Under

vigorous agitation, simultaneously add the lead solution and the chromate-molybdate-sulfate

solution to the reaction vessel. Maintain a constant pH and temperature during the

precipitation process.

Digestion: After the addition of reactants is complete, continue to stir the resulting pigment

slurry for a period to allow for crystal growth and stabilization.

Filtration and Washing: Filter the precipitated pigment from the slurry. Wash the filter cake

thoroughly with deionized water to remove soluble salts.

Drying and Pulverization: Dry the washed pigment in an oven at a controlled temperature

(e.g., 105-120°C). The dried pigment is then pulverized to the desired particle size.

Surface Treatment
To improve properties such as lightfastness, weather resistance, and dispersibility, the pigment

particles can be coated with inorganic compounds like silica and alumina.

3.2.1 Materials and Reagents:

Pigment slurry from the synthesis step

Sodium Silicate solution

Sulfuric Acid

Aluminum Sulfate solution

Sodium Hydroxide solution
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3.2.2 Procedure:

Silica Coating: To the pigment slurry, add a solution of sodium silicate. While stirring, slowly

add sulfuric acid to lower the pH, causing the precipitation of hydrated silica onto the pigment

surface.

Alumina Coating: After the silica coating, add a solution of aluminum sulfate. Then, slowly

add a sodium hydroxide solution to raise the pH, leading to the precipitation of hydrated

alumina on the pigment surface.

Final Processing: The surface-treated pigment is then filtered, washed, dried, and pulverized

as described in the synthesis protocol.

Signaling Pathways
As C.I. 77605 is an inorganic pigment primarily used for its colorant properties in industrial

applications, it is not designed to interact with biological systems in a therapeutic manner.

Therefore, the concept of specific biological signaling pathways, as it relates to drug

development, is not applicable to this compound. The primary biological interaction of concern

is its toxicity due to the presence of lead and hexavalent chromium, which are known to be

carcinogenic and can cause reproductive harm.[6][8]

Mandatory Visualizations
Diagram 1: Synthesis and Surface Treatment Workflow
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Caption: A flowchart illustrating the manufacturing process of C.I. 77605.
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Diagram 2: Quality Control Workflow
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Caption: A workflow diagram for the quality control of C.I. 77605.

Quality Control Experimental Protocols
A summary of standard test methods for the quality control of C.I. 77605 is provided below. For

complete details, refer to the specific ASTM or ISO standards.

Table 3: Quality Control Test Methodologies
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Parameter Standard Summary of Methodology

Chemical Composition ASTM D126-87

This standard provides

procedures for the chemical

analysis of pigments

containing lead chromate,

including the determination of

lead chromate, total lead,

sulfate, and molybdenum.[7]

[10][11]

Coarse Particles ASTM D185-84

A known weight of the pigment

is washed through a standard

45-µm (No. 325) sieve with a

suitable liquid. The residue

remaining on the sieve is dried

and weighed to determine the

percentage of coarse particles.

[1][12][13]

Oil Absorption ASTM D281-12 / ISO 787-5

Linseed oil is gradually added

to a weighed sample of the

pigment, and the mixture is

rubbed with a spatula until a

stiff, putty-like paste is formed

that does not break or

crumble. The amount of oil

used is then reported.[3][6][9]

[14]

pH of Aqueous Suspension ISO 787-9:2019

A suspension of the pigment in

deionized water (typically 5-

10% by mass) is prepared and

agitated. The pH of the

suspension is then measured

using a calibrated pH meter.[2]

[4][5][15]
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Safety and Handling
C.I. 77605 contains lead and hexavalent chromium and is classified as a hazardous substance.

Toxicity: Toxic by ingestion and inhalation of dust.[7]

Carcinogenicity: Confirmed carcinogen.[7]

Reproductive Hazard: May cause harm to the unborn child and impair fertility.[8]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][8]

Handling Precautions:

Use in a well-ventilated area with appropriate engineering controls (e.g., fume hood).

Avoid generating dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a respirator.

Store in a cool, dry, well-ventilated area in tightly sealed containers.

Dispose of waste as hazardous material in accordance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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